![molecular formula C27H22N2O5 B11662606 Dimethyl 2-({[2-(4-methylphenyl)quinolin-4-yl]carbonyl}amino)benzene-1,4-dicarboxylate](/img/structure/B11662606.png)
Dimethyl 2-({[2-(4-methylphenyl)quinolin-4-yl]carbonyl}amino)benzene-1,4-dicarboxylate
Overview
Description
1,4-DIMETHYL 2-[2-(4-METHYLPHENYL)QUINOLINE-4-AMIDO]BENZENE-1,4-DICARBOXYLATE is a complex organic compound that belongs to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry
Preparation Methods
The synthesis of 1,4-DIMETHYL 2-[2-(4-METHYLPHENYL)QUINOLINE-4-AMIDO]BENZENE-1,4-DICARBOXYLATE involves multiple steps. One common method includes the reaction of anthranilic acid derivatives with appropriate reagents to form the quinoline core . The reaction conditions often involve the use of catalysts and specific solvents to achieve high yields. Industrial production methods may utilize continuous flow reactors to optimize the synthesis process and ensure consistent quality .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: It can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Scientific Research Applications
1,4-DIMETHYL 2-[2-(4-METHYLPHENYL)QUINOLINE-4-AMIDO]BENZENE-1,4-DICARBOXYLATE has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include inhibition of enzyme activity or modulation of signal transduction pathways .
Comparison with Similar Compounds
Similar compounds include other quinoline derivatives such as 4-hydroxyquinoline and 2-hydroxyquinoline. Compared to these, 1,4-DIMETHYL 2-[2-(4-METHYLPHENYL)QUINOLINE-4-AMIDO]BENZENE-1,4-DICARBOXYLATE has unique structural features that may confer distinct biological activities and chemical properties .
Properties
Molecular Formula |
C27H22N2O5 |
|---|---|
Molecular Weight |
454.5 g/mol |
IUPAC Name |
dimethyl 2-[[2-(4-methylphenyl)quinoline-4-carbonyl]amino]benzene-1,4-dicarboxylate |
InChI |
InChI=1S/C27H22N2O5/c1-16-8-10-17(11-9-16)23-15-21(19-6-4-5-7-22(19)28-23)25(30)29-24-14-18(26(31)33-2)12-13-20(24)27(32)34-3/h4-15H,1-3H3,(H,29,30) |
InChI Key |
SANPIVHURLDWMP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=C(C=CC(=C4)C(=O)OC)C(=O)OC |
Origin of Product |
United States |
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